1-Benzylpiperidin-3-amine
Overview
Description
Synthesis Analysis
The synthesis of 1-Benzylpiperidin-3-amine and related derivatives involves several chemical strategies. One approach includes the SiO2-H3PO4 catalyzed condensation of aryl amines and substituted benzaldehydes under microwave irradiation to produce Schiff bases, including (E)-N-(substituted benzylidene)-1-benzylpiperidin-4-amines with yields exceeding 85% (Mayavel et al., 2015). Another method involves the regio- and stereoselective amination of 1-benzyl-3,4-epoxypiperidines with primary and secondary amines in the presence of lithium perchlorate, leading to trans-4-Amino-1-benzyl-3-hydroxypiperidines (Veselov et al., 2009).
Molecular Structure Analysis
The molecular structure of derivatives of 1-Benzylpiperidin-3-amine, such as (E)-N-(4-nitrobenzylidene)-1-benzylpiperidin-4-amine, has been established through X-ray diffraction (XRD) techniques. These studies provide insight into the crystallographic and molecular geometry of these compounds, facilitating a deeper understanding of their chemical behavior (Mayavel et al., 2015).
Chemical Reactions and Properties
1-Benzylpiperidin-3-amine undergoes various chemical reactions, including one-pot synthesis methods that involve the intramolecular cyclization of unsaturated amines for the efficient creation of 3-azido- and 3-aminopiperidines. These methodologies enable the versatile incorporation of azide and amino functionalities, important for pharmaceutical and biological applications (Ortiz et al., 2014).
Scientific Research Applications
1. Alzheimer’s Disease Treatment
- Summary of the Application: 1-Benzylpiperidin-3-amine is used in the development of potential multifunctional anti-Alzheimer’s agents. It is a component of hybrid molecules and multi-target-directed ligands (MTDLs) that can simultaneously modulate multiple biological targets .
- Methods of Application or Experimental Procedures: The treatment of 1-benzylpiperidin-4-amine with disparate aromatic aldehydes under glacial acetic acid in absolute ethanol is one of the methods used .
- Results or Outcomes: These compounds are being developed as potential treatments for Alzheimer’s disease, a neurodegenerative disorder characterized by the death of cholinergic neurons, especially those producing acetylcholine (ACh), which plays a vital role in cognition .
2. Synthesis of Biologically Active Piperidines
- Summary of the Application: 1-Benzylpiperidin-3-amine is used in the synthesis of biologically active piperidines. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
- Methods of Application or Experimental Procedures: The specific methods of synthesis were not detailed in the source, but it mentions the development of fast and cost-effective methods for the synthesis of substituted piperidines as an important task of modern organic chemistry .
- Results or Outcomes: Novel 1-Benzylpyrrolidine-3-amine derivatives with piperidine groups expressed both antiaggregatory and antioxidant effects. Along with dual cholinesterase inhibition, these compounds also targeted the beta secretase enzyme .
3. Synthesis of Piperidine Derivatives
- Summary of the Application: 1-Benzylpiperidin-3-amine is used in the synthesis of various piperidine derivatives, including substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones . These derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
- Methods of Application or Experimental Procedures: The specific methods of synthesis were not detailed in the source, but it mentions the development of fast and cost-effective methods for the synthesis of substituted piperidines as an important task of modern organic chemistry .
- Results or Outcomes: More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
4. Synthesis of Biologically Active Piperidines
- Summary of the Application: 1-Benzylpiperidin-3-amine is used in the synthesis of various piperidine derivatives, including substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones . These derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
- Methods of Application or Experimental Procedures: The specific methods of synthesis were not detailed in the source, but it mentions the development of fast and cost-effective methods for the synthesis of substituted piperidines as an important task of modern organic chemistry .
- Results or Outcomes: More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
Safety And Hazards
properties
IUPAC Name |
1-benzylpiperidin-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2/c13-12-7-4-8-14(10-12)9-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HARWNWOLWMTQCC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CC2=CC=CC=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60329608 | |
Record name | 1-benzylpiperidin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60329608 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzylpiperidin-3-amine | |
CAS RN |
60407-35-4 | |
Record name | 1-benzylpiperidin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60329608 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-benzylpiperidin-3-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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